Cas no 2248209-32-5 (2-Furancarboxylic acid, tetrahydro-, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester, (2S)-)

• Product Name: 2-Furancarboxylic acid, tetrahydro-, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester, (2S)-
• CAS No: 2248209-32-5
• MF: C₁₃H₁₁NO₅
• MW: 261.230143785477
• CID: 5976429
• PubChem ID: 162342391
• Update Time: 2025-07-18

2-Furancarboxylic acid, tetrahydro-, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester, (2S)- Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid, tetrahydro-, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester, (2S)-
• 2248209-32-5
• 1,3-DIOXO-2,3-DIHYDRO-1H-ISOINDOL-2-YL (2S)-OXOLANE-2-CARBOXYLATE
• EN300-6513270
• 1,3-Dioxoisoindolin-2-yl (S)-tetrahydrofuran-2-carboxylate
• AT29443

• Inchi： 1S/C13H11NO5/c15-11-8-4-1-2-5-9(8)12(16)14(11)19-13(17)10-6-3-7-18-10/h1-2,4-5,10H,3,6-7H2/t10-/m0/s1
• InChI Key： HMQLJJPUSZLJTE-JTQLQIEISA-N
• SMILES： O1CCC[C@H]1C(ON1C(=O)C2=C(C1=O)C=CC=C2)=O

Computed Properties

• Exact Mass: 261.06372245g/mol
• Monoisotopic Mass: 261.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Boiling Point: 425.3±55.0 °C(Predicted)

Additional information on 2-Furancarboxylic acid, tetrahydro-, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester, (2S)-

Introduction to 2-Furancarboxylic acid, tetrahydro-, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester, (2S) (CAS No. 2248209-32-5)

The compound 2-Furancarboxylic acid, tetrahydro-, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester, (2S) (CAS No. 2248209-32-5) represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This intricate molecular structure, featuring a tetrahydropyranone moiety linked to an isoindole scaffold through an ester bridge, has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features and potential biological activities.

At the core of this compound's significance lies its structural complexity, which combines elements that are well-documented for their biological interactions. The furancarboxylic acid moiety contributes a polar and acidic character, while the tetrahydroisoindole ring system introduces a rigid framework that can modulate binding interactions with biological targets. The presence of a (2S)-configuration further suggests stereochemical specificity, which is often critical for the efficacy and selectivity of pharmacological agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential of this compound in greater detail. Studies indicate that the ester linkage in this molecule may serve as a versatile pharmacophore, allowing for interactions with both hydrophobic and hydrophilic regions of biological targets. This dual functionality has opened up possibilities for designing molecules with enhanced binding affinity and reduced off-target effects.

The isoindole scaffold, a structural motif commonly found in bioactive natural products and drug candidates, has been extensively studied for its role in modulating enzyme activity and receptor binding. In particular, derivatives of isoindole have shown promise in the development of treatments for neurological disorders, inflammation, and infectious diseases. The incorporation of a tetrahydropyranone group into this framework may further enhance the compound's solubility and metabolic stability, making it an attractive candidate for further development.

In the realm of drug discovery, the synthesis of chiral compounds like this one is of paramount importance. The (2S)-configuration not only defines its stereochemical purity but also influences its interaction with biological systems. Enantioselective synthesis methods have been employed to produce this compound with high enantiomeric excess (ee), ensuring that its biological evaluation is conducted on a single stereoisomer rather than a racemic mixture.

One of the most compelling aspects of this compound is its potential as a lead molecule for therapeutic intervention. Preclinical studies have suggested that derivatives of this class may exhibit inhibitory activity against various enzymes implicated in metabolic pathways associated with diseases such as diabetes and cancer. The furancarboxylic acid moiety has been shown to interact with carboxylate-binding pockets in enzymes, while the tetrahydropyranone group can engage in hydrogen bonding networks that stabilize enzyme-substrate complexes.

The dihydro-1,3-dioxo substituent on the furan ring adds another layer of complexity to the molecule's structure. This moiety has been observed to influence electronic properties and reactivity patterns, which could be exploited to fine-tune biological activity. By modifying substituents around this core structure, chemists can explore a wide spectrum of pharmacological effects without altering the fundamental scaffold.

Recent publications highlight the growing interest in heterocyclic compounds as therapeutic agents. Researchers have leveraged advanced synthetic techniques to construct complex molecules like this one with precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have enabled the efficient assembly of chiral centers while maintaining high chemical yields.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for materials science applications, particularly in areas requiring precise molecular recognition and functionalization. For instance, derivatives of this class could be used to develop novel polymers or coatings with tailored properties.

In conclusion,2-Furancarboxylic acid, tetrahydro-, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester, (2S) (CAS No. 2248209-32-5) represents a promising candidate for further exploration in medicinal chemistry and beyond. Its intricate structure combines multiple pharmacophoric elements that are well-positioned to interact with biological targets in meaningful ways. As research continues to uncover new synthetic strategies and biological insights,this compound holds significant potential as both a lead molecule and a building block for future therapeutics.